Cas no 62224-29-7 (2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester)

2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester structure

62224-29-7 structure

Product Name:2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester

CAS No:62224-29-7

MF:C₉H₁₀BrNO₄S

MW:308.149000644684

CID:453690

PubChem ID:71388610

Update Time:2025-09-22

2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester
- tert-butyl 5-bromo-4-nitrothiophene-2-carboxylate
- tert-Butyl5-bromo-4-nitrothiophene-2-carboxylate
- 2-Thiophenecarboxylic acid,5-bromo-4-nitro-,1,1-dimethylethyl ester
- 62224-29-7
- A913704
- DTXSID80810669
- Inchi： 1S/C9H10BrNO4S/c1-9(2,3)15-8(12)6-4-5(11(13)14)7(10)16-6/h4H,1-3H3
- InChI Key： KGXMNNNYEMVFDQ-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(=O)OC(C)(C)C)S1)[N+](=O)[O-]

Computed Properties

Exact Mass: 306.9514
Monoisotopic Mass: 306.95139g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 100Å²

Experimental Properties

PSA: 69.44

2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A169005886-5g	tert-Butyl 5-bromo-4-nitrothiophene-2-carboxylate	62224-29-7	97%	5g	$1323.92	2023-09-01
Alichem	A169005886-10g	tert-Butyl 5-bromo-4-nitrothiophene-2-carboxylate	62224-29-7	97%	10g	$2082.36	2023-09-01
Alichem	A169005886-25g	tert-Butyl 5-bromo-4-nitrothiophene-2-carboxylate	62224-29-7	97%	25g	$3551.00	2023-09-01
Ambeed	A599064-1g	tert-Butyl 5-bromo-4-nitrothiophene-2-carboxylate	62224-29-7	97% (stabilized with Cu+HQ+MgO)	1g	$574.0	2025-04-18

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Related Categories

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